Cas no 2229392-84-9 (5-tert-butyl-4,5,6,7-tetrahydro-1-benzothiophene-2-sulfonamide)

• Product Name: 5-tert-butyl-4,5,6,7-tetrahydro-1-benzothiophene-2-sulfonamide
• CAS No: 2229392-84-9
• MF: C₁₂H₁₉NO₂S₂
• MW: 273.414760828018
• CID: 5910108
• PubChem ID: 165655513
• Update Time: 2025-10-29

5-tert-butyl-4,5,6,7-tetrahydro-1-benzothiophene-2-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 5-tert-butyl-4,5,6,7-tetrahydro-1-benzothiophene-2-sulfonamide
• EN300-1987174
• 2229392-84-9

• Inchi： 1S/C12H19NO2S2/c1-12(2,3)9-4-5-10-8(6-9)7-11(16-10)17(13,14)15/h7,9H,4-6H2,1-3H3,(H2,13,14,15)
• InChI Key： LDAWJZUBCYLURR-UHFFFAOYSA-N
• SMILES： S1C(=CC2=C1CCC(C2)C(C)(C)C)S(N)(=O)=O

Computed Properties

• Exact Mass: 273.08572120g/mol
• Monoisotopic Mass: 273.08572120g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 380
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 96.8Ų

Additional information on 5-tert-butyl-4,5,6,7-tetrahydro-1-benzothiophene-2-sulfonamide

Introduction to 5-tert-butyl-4,5,6,7-tetrahydro-1-benzothiophene-2-sulfonamide (CAS No. 2229392-84-9)

5-tert-butyl-4,5,6,7-tetrahydro-1-benzothiophene-2-sulfonamide, identified by its CAS number 2229392-84-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the benzothiophene sulfonamide class, a structural motif known for its diverse biological activities and potential therapeutic applications. The presence of a tert-butyl substituent at the 5-position and a sulfonamide group at the 2-position introduces unique electronic and steric properties, making it a promising candidate for further investigation.

The chemical structure of 5-tert-butyl-4,5,6,7-tetrahydro-1-benzothiophene-2-sulfonamide consists of a fused ring system comprising a benzene ring and a thiophene ring, with a tetrahydropyran ring attached to the thiophene. The sulfonamide functionality (-SO₂NH₂) is located at the 2-position of the benzothiophene core, while the tert-butyl group provides steric hindrance and modulates the compound's interactions with biological targets. This combination of structural features has led to its exploration in various pharmacological contexts.

In recent years, there has been growing interest in benzothiophene derivatives due to their reported bioactivity across multiple disease pathways. The sulfonamide moiety is particularly noteworthy, as it is frequently incorporated into drug molecules due to its ability to enhance binding affinity and metabolic stability. The tert-butyl group further influences the compound's pharmacokinetic profile by increasing lipophilicity and reducing susceptibility to enzymatic degradation. These characteristics make 5-tert-butyl-4,5,6,7-tetrahydro-1-benzothiophene-2-sulfonamide a compelling scaffold for drug discovery.

One of the most intriguing aspects of this compound is its potential role in modulating inflammatory pathways. Emerging research suggests that benzothiophene sulfonamides may exhibit anti-inflammatory properties by interacting with specific enzymes and receptors involved in the immune response. For instance, studies have indicated that derivatives of this class can inhibit cyclooxygenase (COX) enzymes, which are key players in prostaglandin synthesis—a critical step in inflammation. The presence of the sulfonamide group appears to enhance binding interactions with these targets, potentially leading to more potent effects.

Furthermore, the tetrahydropyran ring in 5-tert-butyl-4,5,6,7-tetrahydro-1-benzothiophene-2-sulfonamide contributes to its overall flexibility and solubility characteristics. This structural feature can be advantageous when designing molecules intended for oral or parenteral administration, as it may improve bioavailability and tissue penetration. The tert-butyl group also helps stabilize the molecule against hydrolysis, extending its shelf life and reducing degradation during storage or transport.

The synthesis of 5-tert-butyl-4,5,6,7-tetrahydro-1-benzothiophene-2-sulfonamide involves multi-step organic reactions that require precise control over reaction conditions. Typically, the process begins with the formation of the benzothiophene core through cyclization reactions involving sulfur-containing precursors. Subsequent functionalization introduces the sulfonamide group via nucleophilic substitution or oxidation-reduction strategies. The introduction of the tert-butyl group is often achieved through alkylation reactions using appropriate alkylating agents under inert conditions.

In terms of pharmacological evaluation, researchers have been investigating 5-tert-butyl-4,5,6,7-tetrahydro-1-benzothiophene-2-sulfonamide for its potential in treating neurological disorders. Preliminary studies suggest that this compound may interact with neurotransmitter receptors such as serotonin or dopamine receptors due to its aromatic structure and sulfonamide functionality. These interactions could translate into therapeutic benefits for conditions like depression or neurodegenerative diseases where neurotransmitter imbalances are implicated.

Another area of interest is the compound's antimicrobial properties. The sulfonamide group is well-known for its activity against certain bacteria by inhibiting folic acid synthesis—a vital process for microbial growth. While further research is needed to fully characterize this aspect of 5-tert-butyl-4,5,6,7-tetrahydro-1-benzothiophene-2-sulfonamide, initial assays have shown promising results against selected bacterial strains. This could make it a valuable candidate for developing novel antimicrobial agents capable of overcoming existing drug resistance mechanisms.

The role of computational chemistry in studying this compound cannot be overstated. Advanced modeling techniques such as molecular docking and quantum mechanical calculations have enabled researchers to predict binding affinities and interaction patterns between 5-tert-butyl-4,5,6,7-tetrahydro-1-benzothiophene-2-sulfonamide and biological targets with high accuracy. These simulations help guide experimental design by identifying key residues involved in binding and suggesting modifications that could enhance potency or selectivity.

From an industrial perspective, 5 - tert - butyl - 4 , 5 , 6 , 7 - tetrahydro - 1 - benzothiophene - 2 - sulfonamide (CAS No . 2229392 - 84 - 9 ) represents an important intermediate in pharmaceutical manufacturing . Its unique structural features make it suitable for further derivatization into more complex drug candidates . Companies specializing in custom synthesis often provide this compound as a building block for researchers exploring novel therapeutic avenues .

The safety profile of 5 - tert - butyl - 4 , 5 , 6 , 7 - tetrahydro - 1 - benzothiophene - 2 - sulfonamide is another critical consideration . While preliminary toxicology studies suggest that it exhibits moderate solubility and low acute toxicity , comprehensive safety assessments are necessary before any clinical applications . Researchers are employing various in vitro assays to evaluate its potential side effects , including hepatotoxicity or carcinogenicity . These studies aim to ensure that future applications involving this compound are safe for human use.

In conclusion, 5 - tert - butyl - 4 , 5 , 6 , 7 - tetrahydro - 1 - benzothiophene - 2 - sulfonamide (CAS No . 2229392 - 84 - 9 ) is a structurally intriguing compound with significant potential in pharmaceutical research . Its unique combination of functional groups , coupled with promising preliminary bioactivity data , makes it an attractive candidate for further investigation . As our understanding of molecular interactions continues to evolve , compounds like this one will play an increasingly important role in developing next-generation therapeutics .